ethyl (2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoate

Specification

• Molecular Formula: C13H10F6N2O3
• Molecular Weight: 356.22 g/mol
• IUPAC Name: ethyl (Z)-4,4,4-trifluoro-3-hydroxy-2-[[3-(trifluoromethyl)phenyl]diazenyl]but-2-enoate
• Standard InChI: InChI=1S/C13H10F6N2O3/c1-2-24-11(23)9(10(22)13(17,18)19)21-20-8-5-3-4-7(6-8)12(14,15)16/h3-6,22H,2H2,1H3/b10-9-,21-20?
• Standard InChI Key: BBKKWERXXZNMIX-WKQMEXKUSA-N
• Isomeric SMILES: CCOC(=O)/C(=C(\C(F)(F)F)/O)/N=NC1=CC=CC(=C1)C(F)(F)F
• Canonical SMILES: CCOC(=O)C(=C(C(F)(F)F)O)N=NC1=CC=CC(=C1)C(F)(F)F

Introduction

Structural and Molecular Characteristics

Core Structural Features

The compound’s structure centers on a β-keto ester backbone modified with a hydrazone linkage and two trifluoromethyl groups. The (2E) configuration indicates the spatial arrangement of the hydrazone double bond, which influences its electronic properties and stereochemical behavior. The trifluoromethyl groups at the phenyl ring and the β-keto ester moiety contribute to its high lipophilicity and stability.

Electronic Properties

The electron-withdrawing nature of the -CF₃ groups stabilizes the hydrazone system through resonance and inductive effects. This stabilization reduces susceptibility to nucleophilic attack compared to non-fluorinated analogs, as observed in similar compounds. The conjugated system also enables π-π interactions, which may enhance binding affinity in biological systems.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₃H₁₀F₆N₂O₃
Molecular Weight	356.22 g/mol
CAS Number	866130-98-5
Configuration	(2E)

Synthesis and Industrial Production

Synthetic Routes

The compound is synthesized via condensation reactions between ethyl 4,4,4-trifluoro-3-oxobutanoate and 3-(trifluoromethyl)phenylhydrazine. Optimized conditions involve acidic or basic catalysts, with reaction temperatures maintained between 25–60°C to maximize yield. A related synthesis pathway reported in the Journal of Organic Chemistry involves the oxidation of trifluoromethyl-containing precursors with H₂O₂ in acetic acid, followed by hydrazine treatment to form hydrazone derivatives.

Industrial-Scale Optimization

Industrial production emphasizes purity and efficiency through:

• Catalyst Selection: Lewis acids such as ZnCl₂ improve reaction rates.

• Purification Techniques: Recrystallization from ethanol or chromatography ensures >95% purity.

• Solvent Systems: Ethanol and dichloromethane are preferred for their compatibility with fluorinated intermediates.

Chemical Reactivity and Reaction Mechanisms

Oxidation and Reduction Pathways

The compound undergoes oxidation with agents like potassium permanganate to yield trifluoromethyl ketones. Reduction using sodium borohydride converts the hydrazone moiety to hydrazine derivatives, which are precursors to heterocyclic compounds.

Nucleophilic Substitution

The -CF₃ groups participate in nucleophilic substitution reactions with amines or thiols. For example, reaction with ethylenediamine produces pyridazine derivatives, as demonstrated in studies involving analogous trifluoromethyl chromenones.

Table 2: Representative Reactions and Products

Reaction Type	Reagents/Conditions	Major Product
Oxidation	KMnO₄, H₂O, 25°C	Trifluoromethyl ketone
Reduction	NaBH₄, EtOH, 0°C	Hydrazine derivative
Substitution	Ethylenediamine, reflux	Pyridazine derivative

Applications in Specialty Materials and Pharmaceuticals

Agrochemical Development

In agrochemical research, the compound’s stability and selective toxicity are leveraged for pest control. Field trials of similar hydrazones show efficacy against Spodoptera frugiperda (fall armyworm) with minimal impact on non-target species.

Advanced Material Synthesis

The compound serves as a precursor for fluorinated polymers used in coatings and electronics. Its thermal stability (>250°C) and solvent resistance align with requirements for high-performance materials.

Physicochemical Properties and Comparative Analysis

Lipophilicity and Solubility

The logP value of ~2.5 indicates moderate lipophilicity, favoring organic solvents. Aqueous solubility is limited (<1 mg/mL), necessitating formulation with surfactants for biological testing.

Thermal and Chemical Stability

Decomposition occurs above 250°C, outperforming non-fluorinated analogs by ~50°C. The -CF₃ groups also confer resistance to hydrolytic degradation at neutral pH.

Comparative Analysis with Non-Fluorinated Analogs

Property	Target Compound	Non-Fluorinated Analog
Thermal Stability	>250°C	~200°C
LogP	2.5	1.8
Hydrolytic Resistance	High	Moderate